Cas no 2640980-60-3 ((2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide
• CAS No: 2640980-60-3
• MF: C₁₇H₁₅NO₂S₂
• MW: 329.436501741409
• CID: 5341355
• PubChem ID: 155801363
• Update Time: 2025-06-26

(2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• F6520-0028
• AKOS040700525
• (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide
• 2640980-60-3
• N-(2-[2,2′-Bithiophen]-5-ylethyl)-3-(2-furanyl)-2-propenamide

• Inchi： 1S/C17H15NO2S2/c19-17(8-5-13-3-1-11-20-13)18-10-9-14-6-7-16(22-14)15-4-2-12-21-15/h1-8,11-12H,9-10H2,(H,18,19)
• InChI Key： FRVJRFMZFJRWEQ-UHFFFAOYSA-N
• SMILES： C(NCCC1SC(C2SC=CC=2)=CC=1)(=O)C=CC1=CC=CO1

Computed Properties

• Exact Mass: 329.05442107g/mol
• Monoisotopic Mass: 329.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 402
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 98.7Ų

Experimental Properties

• Density: 1.281±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 546.3±50.0 °C(Predicted)
• pka: 14.39±0.46(Predicted)

Additional information on (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide

Introduction to (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide and Its Applications in Modern Chemistry

CAS No. 2640980-60-3 is a compound of significant interest in the field of pharmaceutical chemistry and materials science. This molecule, formally known as (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide, has garnered attention due to its unique structural features and potential applications in various scientific domains.

The molecular structure of this compound consists of a conjugated system formed by a bithiophene moiety and a furan ring, connected through an amide linkage. The presence of these heterocyclic aromatic units imparts remarkable electronic and photophysical properties, making it a valuable candidate for research in organic electronics and photodynamic therapy.

In recent years, the development of advanced materials for optoelectronic applications has seen a surge in interest for molecules with extended π-conjugation. The bithiophene unit in (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide plays a crucial role in enhancing the charge transport properties of the material. This has led to its exploration in the fabrication of organic field-effect transistors (OFETs) and light-emitting diodes (OLEDs).

Furthermore, the amide group in the molecule contributes to its solubility and biocompatibility, which are essential factors for pharmaceutical applications. Researchers have been investigating its potential as a precursor for drug molecules due to its ability to form stable complexes with biological targets. The furan ring, on the other hand, adds another layer of functionality, enabling various chemical modifications that can tailor its properties for specific applications.

Recent studies have highlighted the compound's efficacy in photodynamic therapy (PDT), where its ability to absorb light at specific wavelengths leads to the generation of reactive oxygen species that can selectively target cancer cells. The conjugated system enhances the absorption efficiency, while the amide group improves cell membrane permeability, facilitating intracellular delivery.

The synthesis of (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the bithiophene-furan core efficiently. These methods ensure high yields and purity, which are critical for subsequent applications.

The compound's stability under various environmental conditions has also been a subject of extensive research. Studies have shown that it maintains its structural integrity under UV light exposure and at elevated temperatures, making it suitable for industrial applications. Additionally, its resistance to degradation by common chemical reagents enhances its utility in laboratory settings.

In conclusion, (2E)-N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-3-(furan-2-yl)prop-2-enamide represents a promising molecule with diverse applications in both chemistry and medicine. Its unique structural features and functional properties make it an attractive candidate for further research and development. As our understanding of molecular interactions advances, this compound is poised to play a significant role in shaping the future of materials science and pharmaceuticals.